5-Iodo-2-(oxolan-3-yloxy)pyridine

• IUPAC Name: 5-iodo-2-(oxolan-3-yloxy)pyridine
• InChI: InChI=1S/C9H10INO2/c10-7-1-2-9(11-5-7)13-8-3-4-12-6-8/h1-2,5,8H,3-4,6H2
• InChI Key: JFNBEDCSUDLSQM-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1OC2=NC=C(C=C2)I
• Molecular Formula: C9H10INO2
• Molecular Weight: 291.09 g/mol

Description

5-Iodo-2-(oxolan-3-yloxy)pyridine (CAS: 1549418-23-6) is a pyridine derivative characterized by a 5-iodo substituent and a 3-yloxy-oxolane (tetrahydrofuran) group at the 2-position of the pyridine ring. Its molecular formula is C₉H₁₀INO₂, with a molecular weight of 291.09 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Iodo-2-(oxolan-3-yloxy)pyridine typically involves the iodination of a pyridine derivative followed by the introduction of the oxolane group. One common method involves the reaction of 2-hydroxypyridine with iodine and a suitable oxidizing agent to form 5-iodo-2-hydroxypyridine. This intermediate is then reacted with oxirane (ethylene oxide) under basic conditions to yield 5-Iodo-2-(oxolan-3-yloxy)pyridine.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of catalysts and advanced purification techniques such as chromatography may also be employed to enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

5-Iodo-2-(oxolan-3-yloxy)pyridine can undergo various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other nucleophiles in substitution reactions.

Oxidation and Reduction: The compound can be oxidized or reduced under appropriate conditions, leading to the formation of different derivatives.

Coupling Reactions: The pyridine ring can participate in coupling reactions, such as Suzuki or Heck reactions, to form more complex molecules.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, and alkoxides. Conditions typically involve the use of polar aprotic solvents and mild bases.

Oxidation and Reduction: Oxidizing agents like potassium permanganate or reducing agents like sodium borohydride can be used under controlled conditions.

Coupling Reactions: Palladium catalysts and ligands are often employed in coupling reactions, with solvents like toluene or dimethylformamide (DMF).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyridine derivatives, while coupling reactions can produce biaryl compounds or other complex structures.

Scientific Research Applications

5-Iodo-2-(oxolan-3-yloxy)pyridine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound can be used in the study of biological systems, particularly in the development of new pharmaceuticals and bioactive molecules.

Industry: Used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 5-Iodo-2-(oxolan-3-yloxy)pyridine depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity and affecting various cellular pathways. The presence of the iodine atom and the oxolane moiety can influence its binding affinity and specificity for these targets.

Comparison with Similar Compounds

Structural and Molecular Differences

The table below highlights key structural and molecular distinctions between 5-Iodo-2-(oxolan-3-yloxy)pyridine and related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent at 2-Position	Key Features	Source
5-Iodo-2-(oxolan-3-yloxy)pyridine	C₉H₁₀INO₂	291.09	Oxolane (5-membered ether ring)	Improved solubility, steric bulk
5-Iodo-2-(oxetan-3-yloxy)pyridine	C₈H₈INO₂	277.06	Oxetane (4-membered ether ring)	Smaller ring, higher ring strain
5-Iodo-2-(2-methoxyethoxy)pyridine	C₈H₁₀INO₂	279.08	Linear methoxyethoxy chain	Flexibility, lower steric hindrance
5-Iodopyridin-3-ylamine	C₅H₅IN₂	220.01	Amino group	Nucleophilic reactivity
5-Iodo-2-(trifluoromethyl)pyridine	C₆H₃F₃IN	272.99	Trifluoromethyl group	Electron-withdrawing effect

Physicochemical and Reactivity Comparisons

Oxolane vs. Oxetane Ethers: The oxolane substituent in the target compound provides greater steric bulk and lower ring strain compared to oxetane (4-membered ring) . This may enhance stability in reactions requiring prolonged heating or acidic conditions.

Ether Chains vs. Functional Groups: The linear methoxyethoxy chain in 5-Iodo-2-(2-methoxyethoxy)pyridine offers flexibility, which may improve solubility in aqueous-organic mixtures compared to cyclic ethers . In contrast, the amino group in 5-Iodopyridin-3-ylamine introduces nucleophilicity, making it suitable for forming imines or amide bonds in synthesis .

Electron-Withdrawing Effects :

• The trifluoromethyl group in 5-Iodo-2-(trifluoromethyl)pyridine strongly withdraws electrons, activating the pyridine ring toward electrophilic substitution and Suzuki-Miyaura couplings .
• The oxolane group in the target compound is electron-donating, which may slow electrophilic reactions but stabilize intermediates in cross-coupling processes.